Cas no 183162-43-8 (1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol)

• Product Name: 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol
• CAS No: 183162-43-8
• MF: C₁₂H₆F₂₀O₂
• MW: 562.142914295197
• MDL: MFCD00236625
• CID: 92216
• PubChem ID: 354333747
• Update Time: 2025-11-02

1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol Chemical and Physical Properties

Names and Identifiers

• 1H,1H,12H,12H-Perfluoro-1,12-dodecanediol
• 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluorododecane-1,12-diol
• 1<i>H<
• 1h,1h,12h,12h-perfluorododecane-1,12-diol
• 1h,1h,12h,12h-perfluorododecanediol
• i>,1<i>H<
• i>,12<i>H<
• PC5993
• 1H,1H,12H,12H-Perfluoro-1,12-dodecane
• 1H,1H,12H,12H-PERFLUORO-1,12-DODECANDIOL
• 1H,1H,12H,12H-Perfluoro-1,12-dodecanediol96%
• 1H,1H,12H,12H-Perfluorododecane-1,12-diol96%
• 1H,1H,12H,12H-Perfluorododecane-1,12-diol 96%
• 1H,1H,12H,12H-PERFLUORO-1,12-DODECANEDIOL 96%
• I0994
• A812749
• C12H6F20O2
• T71977
• 1,12-Dodecanediol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
• starbld0018797
• DTXSID30379812
• MFCD00236625
• CS-0132458
• AKOS015911011
• FT-0607801
• MBKZIVRAOJBYDI-UHFFFAOYSA-N
• FS-4349
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluorododecane-1,12-diol
• SCHEMBL915268
• 183162-43-8
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Eicosofluorododecanediol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-1,12-dodecanediol

• MDL： MFCD00236625
• Inchi： 1S/C12H6F20O2/c13-3(14,1-33)5(17,18)7(21,22)9(25,26)11(29,30)12(31,32)10(27,28)8(23,24)6(19,20)4(15,16)2-34/h33-34H,1-2H2
• InChI Key： MBKZIVRAOJBYDI-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(CO)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(CO)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 562.00500
• Monoisotopic Mass: 562.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.697
• Melting Point: 165.0 to 169.0 deg-C
• Boiling Point: 170°C 5mm
• Flash Point: 170°C/5mm
• Refractive Index: 1.309
• PSA: 40.46000
• LogP: 5.32400
• Solubility: Not determined

1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol

Comprehensive Guide to 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol (CAS No. 183162-43-8): Properties, Applications, and Market Insights

1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol (CAS No. 183162-43-8) is a highly specialized fluorinated diol compound with unique chemical properties. As a fluorinated surfactant, it has gained significant attention in industries requiring advanced surface modification and hydrophobic properties. This compound features a 12-carbon backbone with perfluorinated segments, making it particularly valuable for applications where extreme chemical resistance and low surface energy are required.

The molecular structure of 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol contains twenty fluorine atoms (as indicated by the "icosafluoro" prefix), which contribute to its remarkable thermal stability and chemical inertness. Researchers and engineers frequently search for information about fluorinated diol applications and long-chain fluorochemicals, reflecting growing interest in specialty materials for high-performance applications. The compound's dual hydroxyl groups make it particularly useful as a building block for more complex fluorinated polymers and specialty coatings.

In the current market landscape, 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol finds applications in several cutting-edge technologies. One prominent use is in the development of advanced coating materials for electronic components, where its properties help create moisture-resistant barriers without compromising electrical performance. The compound's ability to reduce surface tension makes it valuable in specialty lubricants and release agents, particularly in high-temperature manufacturing processes. Recent searches show increasing interest in fluorinated materials for green energy applications, suggesting potential uses in solar panel manufacturing and battery technologies.

The synthesis of 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol typically involves multi-step fluorination processes, with manufacturers focusing on improving yield and purity. Quality parameters for this compound often include fluorine content analysis and hydroxyl value determination, critical for ensuring consistent performance in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed for characterization, addressing common search queries about fluorochemical analysis methods.

Environmental considerations surrounding long-chain fluorinated compounds have led to increased research into the biodegradability and ecological impact of materials like 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol. This aligns with current industry trends toward sustainable fluorochemicals and eco-friendly surface treatments. Manufacturers are responding to these concerns by developing improved production methods that minimize environmental footprint while maintaining performance characteristics.

From a commercial perspective, the global market for specialty fluorinated diols continues to expand, driven by demand from the electronics, automotive, and advanced materials sectors. Pricing for 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol reflects its specialized nature and production complexity, with suppliers typically offering technical data sheets that include detailed information on solubility parameters and compatibility guidelines. Recent market analysis shows particular growth in Asia-Pacific regions, where high-tech manufacturing is rapidly developing.

Research institutions are exploring novel applications for 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol in emerging fields such as biomedical coatings and microelectronics encapsulation. The compound's combination of chemical resistance and functional hydroxyl groups makes it attractive for creating hybrid organic-fluoropolymer materials with tailored properties. These developments respond to frequent searches about next-generation fluorinated materials and advanced surface engineering solutions.

Handling and storage recommendations for 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol emphasize protection from moisture and extreme temperatures to maintain product integrity. Technical inquiries often focus on proper storage conditions for fluorinated compounds and handling precautions for reactive diols, reflecting user concerns about material stability and workplace safety. Suppliers typically provide detailed guidance on these operational aspects to ensure optimal performance in industrial applications.

Future prospects for 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol appear promising as industries continue to demand materials with enhanced performance characteristics. The compound's versatility positions it well for applications in emerging technologies such as flexible electronics and advanced composites. Ongoing research into modified fluorochemical architectures may lead to new derivatives with improved environmental profiles while maintaining the valuable properties of the parent compound.

For researchers and industrial users seeking detailed technical information about 1H,1H,12H,12H-Icosafluoro-1,12-dodecanediol, key reference points include its physical-chemical properties, spectroscopic data, and application case studies. The compound's unique combination of fluorination and diol functionality continues to make it a subject of interest in both academic and industrial settings, particularly for those working on surface modification technologies and specialty polymer development.